6-Cyclopropyl-3-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-cyclopropyl-3-[[1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl]methyl]pyrimidin-4-one
• InChI: InChI=1S/C23H26FN3O2/c24-19-5-3-18(4-6-19)23(9-10-23)22(29)26-11-7-16(8-12-26)14-27-15-25-20(13-21(27)28)17-1-2-17/h3-6,13,15-17H,1-2,7-12,14H2
• InChI Key: DDUAJFPXBRTESP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CC3CCN(CC3)C(=O)C4(CC4)C5=CC=C(C=C5)F
• Molecular Formula: C23H26FN3O2
• Molecular Weight: 395.5 g/mol
• CAS No.: 2176201-89-9

Description

6-Cyclopropyl-3-({1-[1-(4-fluorophenyl)cyclopropanecarbonyl]piperidin-4-yl}methyl)-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C23H26FN3O2 and its molecular weight is 395.478. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound and its derivatives have been synthesized through multiple approaches, demonstrating the versatility and adaptability of its chemical structure for various scientific applications. For instance, research on the synthesis and reactions of related compounds as potential antibacterial agents highlights the methodological advancements in creating these complex molecules (Miyamoto et al., 1987). Similarly, studies on the crystal structure of related compounds, such as risperidone and its derivatives, provide insight into the conformational preferences and stability of this class of molecules, which is crucial for understanding their pharmacological properties (Wang et al., 2006).

Biological Activity and Applications

The compound has been investigated for its biological activities, particularly its antimicrobial and antitumor potential. For example, studies have identified derivatives with significant in vitro and in vivo activity against Mycobacterium tuberculosis, highlighting the compound's potential as a novel therapeutic agent for tuberculosis (Kumar et al., 2008). Furthermore, the exploration of dihydropyrimidine derivatives for antimicrobial activities indicates the broad spectrum of possible applications in combating various bacterial and fungal infections (Patel et al., 2007).

Chemical Properties and Mechanisms

Research into the chemical properties and mechanisms of action of the compound and its derivatives provides valuable insights into their potential utility in various scientific fields. For instance, the study of iron-catalyzed reactions for organic synthesis includes derivatives of the compound, showcasing the compound's role in facilitating complex chemical transformations (Bolm et al., 2004).